![molecular formula C23H23N3O7S2 B306636 2-methoxy-5-[(E)-{2-[(4-methylphenyl)sulfonyl]hydrazinylidene}methyl]phenyl 4-(acetylamino)benzenesulfonate](/img/structure/B306636.png)
2-methoxy-5-[(E)-{2-[(4-methylphenyl)sulfonyl]hydrazinylidene}methyl]phenyl 4-(acetylamino)benzenesulfonate
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Overview
Description
2-methoxy-5-[(E)-{2-[(4-methylphenyl)sulfonyl]hydrazinylidene}methyl]phenyl 4-(acetylamino)benzenesulfonate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it an interesting area of study for researchers.
Mechanism of Action
The mechanism of action of 2-methoxy-5-[(E)-{2-[(4-methylphenyl)sulfonyl]hydrazinylidene}methyl]phenyl 4-(acetylamino)benzenesulfonate is not fully understood. However, it has been suggested that the compound may exert its anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 2-methoxy-5-[(E)-{2-[(4-methylphenyl)sulfonyl]hydrazinylidene}methyl]phenyl 4-(acetylamino)benzenesulfonate in lab experiments include its potential anticancer and anti-inflammatory activity, as well as its potential use in the treatment of Alzheimer's disease. However, the limitations include the need for further research to fully understand the mechanism of action and the potential side effects of the compound.
Future Directions
There are several future directions for the study of 2-methoxy-5-[(E)-{2-[(4-methylphenyl)sulfonyl]hydrazinylidene}methyl]phenyl 4-(acetylamino)benzenesulfonate. These include further studies on the compound's mechanism of action, as well as its potential use in combination with other drugs for the treatment of cancer and Alzheimer's disease. Additionally, more research is needed to determine the potential side effects of the compound and its safety for use in humans.
Synthesis Methods
The synthesis of 2-methoxy-5-[(E)-{2-[(4-methylphenyl)sulfonyl]hydrazinylidene}methyl]phenyl 4-(acetylamino)benzenesulfonate involves the reaction of 2-methoxy-5-(chloromethyl)phenyl 4-(acetylamino)benzenesulfonate with 4-methylbenzenesulfonylhydrazide in the presence of a base. The reaction results in the formation of the desired compound.
Scientific Research Applications
2-methoxy-5-[(E)-{2-[(4-methylphenyl)sulfonyl]hydrazinylidene}methyl]phenyl 4-(acetylamino)benzenesulfonate has been studied for its potential applications in scientific research. This compound has been found to exhibit anticancer activity in vitro against various cancer cell lines. It has also been studied for its potential use in the treatment of Alzheimer's disease.
properties
Molecular Formula |
C23H23N3O7S2 |
---|---|
Molecular Weight |
517.6 g/mol |
IUPAC Name |
[2-methoxy-5-[(E)-[(4-methylphenyl)sulfonylhydrazinylidene]methyl]phenyl] 4-acetamidobenzenesulfonate |
InChI |
InChI=1S/C23H23N3O7S2/c1-16-4-9-20(10-5-16)34(28,29)26-24-15-18-6-13-22(32-3)23(14-18)33-35(30,31)21-11-7-19(8-12-21)25-17(2)27/h4-15,26H,1-3H3,(H,25,27)/b24-15+ |
InChI Key |
FBHMPWPPVAVJLV-BUVRLJJBSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC(=C(C=C2)OC)OS(=O)(=O)C3=CC=C(C=C3)NC(=O)C |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC(=C(C=C2)OC)OS(=O)(=O)C3=CC=C(C=C3)NC(=O)C |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC(=C(C=C2)OC)OS(=O)(=O)C3=CC=C(C=C3)NC(=O)C |
Origin of Product |
United States |
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